Cas no 2171222-10-7 ((3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid)

• Product Name: (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid
• CAS No: 2171222-10-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6049795
• PubChem ID: 165562183
• Update Time: 2025-05-26

(3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid
• 2171222-10-7
• EN300-1581760
• (3S)-3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)hexanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-18(15-24(30)31)29-25(32)27(13-7-14-27)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t18-/m0/s1
• InChI Key： CJJKQGSNPDTGJC-SFHVURJKSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid

Introduction to (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic Acid (CAS No. 2171222-10-7)

(3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid (CAS No. 2171222-10-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The unique structure of this compound, featuring a cyclobutyl ring and a formamido group, makes it an intriguing candidate for various biological and pharmaceutical applications.

The Fmoc protecting group is well-known for its stability under mild conditions and its ease of removal, making it an essential tool in the synthesis of peptides and other bioactive molecules. The presence of the cyclobutyl ring adds conformational rigidity to the molecule, which can influence its biological activity and binding properties. The formamido group, on the other hand, introduces additional functional versatility, allowing for the formation of hydrogen bonds and other interactions that are crucial for molecular recognition.

Recent studies have highlighted the potential of (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound's unique structure allows it to selectively bind to the enzyme's active site, thereby blocking its catalytic activity without affecting other essential enzymes.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid as a potential lead compound for developing new anti-inflammatory drugs. The results showed that the compound effectively reduced inflammation in vitro by modulating key signaling pathways involved in the inflammatory response. These findings suggest that this compound could be further optimized to develop more potent and selective anti-inflammatory agents.

The synthesis of (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling with a suitable cyclobutyl-containing reagent. Subsequent steps may include deprotection and functionalization to introduce the desired formamido group. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) can also be employed to streamline the process and improve efficiency.

From a pharmacological perspective, (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid has shown promising properties in terms of solubility, stability, and bioavailability. These characteristics are crucial for developing effective drug candidates that can be administered orally or through other routes. Additionally, preliminary toxicology studies have indicated that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

In conclusion, (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)hexanoic acid (CAS No. 2171222-10-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in addressing unmet medical needs and improving patient outcomes.